6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine

• Molecular Formula: C13H21N3
• Molecular Weight: 219.33 g/mol
• IUPAC Name: 6-(3-ethylpiperidin-1-yl)-5-methylpyridin-3-amine
• InChI: InChI=1S/C13H21N3/c1-3-11-5-4-6-16(9-11)13-10(2)7-12(14)8-15-13/h7-8,11H,3-6,9,14H2,1-2H3
• InChI Key: HNRUJLWISIHXSN-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCN(C1)C2=NC=C(C=C2C)N

Description

6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine (CAS: 1247664-39-6) is a pyridine derivative with the molecular formula C₁₃H₂₁N₃ and a molecular weight of 219.33 g/mol . It features a pyridine ring substituted with a methyl group at position 5 and a 3-ethylpiperidin-1-yl group at position 4. The compound is marketed as a versatile small molecule scaffold, particularly in pharmaceutical and chemical research . Its hydrochloride salt (CAS: 1432678-19-7) is also available, enhancing solubility and stability for laboratory applications . Major suppliers include Ambeed, Inc. and AiFChem, though availability may vary .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and tolerant of various functional groups, making it a versatile method for synthesizing complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium hydroxide). The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may yield an alcohol. Substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex organic molecules.

Biology: It is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, including drug development.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

[6-(3,5-Dimethylpiperidin-1-yl)pyridin-3-yl]methylamine

• Molecular Formula : C₁₃H₂₁N₃
• Molecular Weight : 219.33 g/mol
• Key Difference: Replaces the 3-ethyl group on the piperidine ring with 3,5-dimethyl groups.

5-(6-(4-Fluoropiperidin-1-yl)pyridin-3-yl)-N-methylthieno[3,2-b]pyridine-2-carboxamide

• Molecular Formula : C₁₉H₂₁FN₄OS
• Molecular Weight : 380.46 g/mol
• Key Difference: Incorporates a 4-fluoropiperidine group and a thienopyridine-carboxamide moiety. The fluorine atom enhances electronegativity, improving metabolic stability compared to non-fluorinated analogues .

Pyridin-3-amine Derivatives with Varied Substituents

6-Methoxy-5-methylpyridin-3-amine

• Molecular Formula : C₈H₁₂N₂O
• Molecular Weight : 152.20 g/mol
• Key Difference : Substitutes the 3-ethylpiperidinyl group with a methoxy group. The electron-donating methoxy group increases solubility in polar solvents but reduces lipophilicity .

5-Methylpyridin-3-amine Hydrochloride

• Molecular Formula : C₆H₉ClN₂
• Molecular Weight : 144.60 g/mol
• Key Difference : A simpler analogue lacking the piperidine ring. Its reduced complexity makes it a cost-effective intermediate for synthesizing larger molecules .

6-(4-Fluorophenyl)-5-methylpyridin-3-amine

• Molecular Formula : C₁₂H₁₁FN₂
• Molecular Weight : 202.23 g/mol
• Key Difference : Features a 4-fluorophenyl group instead of piperidine. The aromatic fluorine enhances π-π stacking interactions, useful in kinase inhibitor design .

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine	1247664-39-6	C₁₃H₂₁N₃	219.33	5-methyl, 6-(3-ethylpiperidin-1-yl)
[6-(3,5-Dimethylpiperidin-1-yl)pyridin-3-yl]methylamine	N/A	C₁₃H₂₁N₃	219.33	3,5-dimethylpiperidine
6-Methoxy-5-methylpyridin-3-amine	N/A	C₈H₁₂N₂O	152.20	5-methyl, 6-methoxy
5-Methylpyridin-3-amine Hydrochloride	957065-90-6	C₆H₉ClN₂	144.60	5-methyl, hydrochloride salt
6-(4-Fluorophenyl)-5-methylpyridin-3-amine	1214365-35-1	C₁₂H₁₁FN₂	202.23	5-methyl, 6-(4-fluorophenyl)

Research Findings

• Solubility Enhancement : Hydrochloride salts (e.g., CAS: 1432678-19-7) are preferred in aqueous-based assays due to increased solubility .
• Electron Effects : Fluorinated analogues (e.g., 6-(4-fluorophenyl)-5-methylpyridin-3-amine) exhibit enhanced metabolic stability, making them candidates for drug development .

Biological Activity

6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine, a piperidine derivative, has garnered attention in pharmaceutical research due to its diverse biological activities. This compound, with the molecular formula C13H21N3, is characterized by the presence of an ethyl group on the piperidine ring and a methyl group on the pyridine ring. Its unique structural properties make it a valuable candidate for various therapeutic applications.

The biological activity of this compound is primarily linked to its interaction with neurotransmitter systems, particularly those involving serotonin and dopamine. Piperidine derivatives are known to modulate the release and metabolism of these neurotransmitters, influencing various physiological processes.

Biochemical Pathways:

• Serotonin Regulation: The compound may enhance the release of 5-hydroxytryptamine (serotonin), which plays a crucial role in mood regulation and anxiety.
• Dopamine Metabolism: It also appears to affect dopamine pathways, potentially impacting conditions such as depression and schizophrenia.

Biological Activities

Research has identified several significant biological activities associated with 6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine:

• Anticancer Properties:
  • Recent studies have demonstrated that certain piperidine derivatives exhibit cytotoxic effects against cancer cell lines. For instance, compounds structurally similar to 6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine have shown improved apoptosis induction in tumor models compared to standard chemotherapeutics like bleomycin .
• Cholinesterase Inhibition:
  • The compound has been explored for its potential as a cholinesterase inhibitor, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease. Inhibiting acetylcholinesterase can enhance cholinergic signaling, thereby improving cognitive function .
• Antidepressant Activity:
  • The modulation of serotonin and dopamine levels suggests potential antidepressant effects, making it a candidate for further investigation in mood disorders.

Case Studies

Several case studies highlight the efficacy of similar piperidine derivatives:

• Study on Cancer Cell Lines: A study involving a related piperidine derivative showed significant cytotoxicity against FaDu hypopharyngeal tumor cells. The compound's mechanism involved inducing apoptosis through mitochondrial pathways .
• Alzheimer's Disease Models: In vitro studies indicated that compounds targeting cholinesterase activity exhibited neuroprotective effects in models of Alzheimer's disease, suggesting that 6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine may share similar properties .

Comparative Analysis

A comparison with other similar compounds can provide insights into the unique properties of 6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine:

Compound Name	Structural Features	Biological Activity
6-(3-Ethylpiperidin-1-yl)-5-methylpyridin-3-amine	Ethyl on piperidine, methyl on pyridine	Anticancer, Cholinesterase inhibition
Piperidine Derivative A	Methyl on piperidine	Moderate anticancer activity
Piperidine Derivative B	Ethyl on piperidine	Strong cholinesterase inhibition